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bromide
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Technical Support Center:
Vinyltriphenylphosphonium Bromide
This guide provides essential safety information, handling instructions, and troubleshooting

advice for researchers, scientists, and drug development professionals working with

hygroscopic vinyltriphenylphosphonium bromide.

Frequently Asked Questions (FAQs)
Q1: What is vinyltriphenylphosphonium bromide and why is it hygroscopic?

A1: Vinyltriphenylphosphonium bromide (CAS No: 5044-52-0), also known as Schweizer's

Reagent, is a phosphonium salt commonly used in organic synthesis, particularly for C-C bond

formation.[1] Its hygroscopic nature means it readily absorbs moisture from the atmosphere.[2]

[3] This can affect its physical state and reactivity.

Q2: What are the primary hazards associated with this compound?

A2: Vinyltriphenylphosphonium bromide is classified as a hazardous substance. The

primary hazards include:
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Causes skin irritation.[2]

Causes serious eye irritation.[2]

May cause respiratory irritation.[2]

It has been reported to induce sneezing and allergic reactions, so contact should be avoided.

[4]

Q3: What personal protective equipment (PPE) is required for handling this chemical?

A3: When handling vinyltriphenylphosphonium bromide, especially in its powder form, the

following PPE is mandatory:

Eye/Face Protection: Chemical safety goggles or glasses that meet OSHA's eye and face

protection regulations (29 CFR 1910.133) or European Standard EN166.[3] A face shield

may be appropriate for larger quantities or when splashing is possible.[5][6]

Hand Protection: Chemical-resistant gloves, such as nitrile rubber.[2] Gloves should be

inspected before use and removed carefully to avoid skin contamination.[2]

Body Protection: A long-sleeved lab coat or protective clothing to prevent skin exposure.[2][3]

Respiratory Protection: For handling the solid compound, a NIOSH-approved N95 respirator

or equivalent is recommended to prevent inhalation of airborne particles. All handling of the

powder should be done in a chemical fume hood or a well-ventilated area.[7][8]

Q4: What are the proper storage conditions for vinyltriphenylphosphonium bromide?

A4: To maintain its integrity, the compound must be stored in a tightly closed container in a dry,

cool, and well-ventilated place.[2][7][8] It is hygroscopic and sensitive to moisture.[3][8] Storing

it under an inert atmosphere is also recommended.[7]

Q5: What substances are incompatible with vinyltriphenylphosphonium bromide?

A5: This compound should not be stored or mixed with strong oxidizing agents or strong acids.

[7][8]
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Q6: How should I dispose of waste vinyltriphenylphosphonium bromide and its containers?

A6: All waste material is classified as hazardous and must be disposed of in accordance with

local, state, and federal regulations.[2] Dispose of the chemical and any contaminated

materials through a licensed disposal company.[8] Do not empty into drains.[2][8] Empty

containers should be rinsed thoroughly, with the first rinse collected as hazardous waste,

before being discarded.[9]

Troubleshooting Guide
Q1: The vinyltriphenylphosphonium bromide powder in my container has become clumpy

and hard. Can I still use it?

A1: Clumping is a clear sign of moisture absorption due to its hygroscopic nature. This can

impact the reagent's reactivity and stoichiometry in your experiments. While it may still be

usable for some applications, its effectiveness could be compromised. For best results, it is

recommended to use a fresh, unopened container of the reagent. To prevent this, always

ensure the container is tightly sealed immediately after use and stored in a desiccator or dry

box if possible.

Q2: I observe a color change in the reagent. What does this indicate?

A2: Vinyltriphenylphosphonium bromide is typically a white to beige crystalline powder.[1] A

significant color change may indicate degradation or contamination, possibly from improper

storage or exposure to incompatible substances. Using degraded reagent can lead to failed

reactions or unexpected side products. It is safest to dispose of the discolored reagent as

hazardous waste.[2]

Q3: I accidentally spilled a small amount of the powder on the lab bench. What is the correct

cleanup procedure?

A3: For small spills, you should first ensure you are wearing the appropriate PPE (gloves,

goggles, lab coat, and respirator).[3][7] Carefully sweep or vacuum the material and place it

into a suitable, labeled container for hazardous waste disposal.[3][7] Avoid generating dust

during cleanup.[7][8] After the powder is removed, decontaminate the area with a suitable

solvent and wash the area with soap and water. Do not flush the material down the drain.[8]
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Q4: What are the first aid measures in case of accidental exposure?

A4: The following first aid procedures should be followed:

Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15

minutes, lifting the upper and lower eyelids. Remove contact lenses if present and easy to

do. Seek immediate medical attention.[2][7]

Skin Contact: Take off all contaminated clothing immediately. Wash the affected skin area

with plenty of soap and water.[2] If skin irritation occurs, seek medical advice.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If the person

is not breathing, give artificial respiration. Seek medical attention.[2][7]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Drink plenty of water and

seek immediate medical attention.[2][7]

Data Presentation
Table 1: Physical and Chemical Properties

Property Value Citation(s)

Appearance
White to beige fine crystalline

powder/solid
[1][2]

Molecular Formula C₂₀H₁₈BrP [2]

CAS Number 5044-52-0 [2]

Melting Point 174 - 178 °C (345.2 - 352.4 °F) [1][2]

Table 2: Recommended Handling and Storage Conditions
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Parameter Recommendation Citation(s)

Storage Temperature 2 - 8 °C (35.6 - 46.4 °F) [8]

Storage Conditions

Keep container tightly closed

in a dry, cool, and well-

ventilated place.

[2][7][8]

Atmosphere
Store under an inert

atmosphere.
[7]

Handling Environment

Use only under a chemical

fume hood or in a well-

ventilated area.

[7][8]

Experimental Protocols
Standard Protocol for Weighing and Handling Vinyltriphenylphosphonium Bromide

Preparation: Before handling, ensure an emergency eyewash station and safety shower are

accessible.[3] Confirm that a chemical spill kit is available.

Don PPE: Put on all required personal protective equipment: chemical safety goggles, nitrile

gloves, a lab coat, and an N95 respirator.[2][3]

Work Area: Perform all manipulations of the solid compound inside a certified chemical fume

hood to minimize inhalation exposure and prevent dust dispersion.[7]

Weighing: Use a dedicated, clean weighing vessel. Tare the balance with the vessel.

Carefully transfer the desired amount of vinyltriphenylphosphonium bromide powder from

the reagent bottle to the weighing vessel. Avoid creating dust.[3]

Closure: Immediately and tightly close the main reagent bottle to prevent moisture

absorption.[2][3]

Transfer: If transferring the weighed solid to a reaction flask, do so carefully within the fume

hood.
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Cleanup: Clean any residual powder from the spatula and weighing area using a brush or

wipe, and dispose of the cleaning materials as hazardous waste.

Doffing PPE: After completing the task, remove PPE carefully, avoiding self-contamination.[5]

Wash hands thoroughly with soap and water.[2]

Mandatory Visualization
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Spill of Vinyltriphenylphosphonium
Bromide Detected

Evacuate Immediate Area
Alert Others

Assess Spill Size
(Small vs. Large)

Don Appropriate PPE:
- Nitrile Gloves

- Safety Goggles
- Respirator (N95)

- Lab Coat

Small Spill Procedure

If spill is small
and manageable

Large Spill Procedure

If spill is large
or you are unsure

Cover with Inert Absorbent
(e.g., sand, vermiculite)

Contact Emergency Personnel
and EH&S Immediately

Carefully Sweep Up Material
Avoid Creating Dust

Place in a Labeled
Hazardous Waste Container

Decontaminate Spill Area
with Soap and Water

Dispose of Waste via
EH&S or Licensed Contractor

Click to download full resolution via product page

Caption: Workflow for handling a spill of vinyltriphenylphosphonium bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

